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Compound of Interest

Compound Name: 2-Tosylaniline

Cat. No.: B3046227 Get Quote

This technical guide provides an in-depth overview of 2-tosylaniline (CAS No: 1213-33-8), a

key chemical intermediate for researchers, scientists, and professionals in drug development.

This document outlines its commercial availability, purity grades, and typical experimental

protocols for its synthesis and analysis.

Commercial Suppliers and Purity Grades
2-Tosylaniline, also known as N-(2-aminophenyl)-4-methylbenzenesulfonamide, is readily

available from a variety of commercial suppliers, catering to the needs of both small-scale

research and larger development projects. Purity levels typically range from 95% to over 98%,

with higher purity grades available upon request from specialized manufacturers. The table

below summarizes the offerings from several prominent suppliers.
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Supplier Purity Grade(s) Offered Notes

Arctom 97%[1]
Available in research-quantity

sizes.

Advanced ChemBlocks 95%

Provides the compound under

the name N-(2-

aminophenyl)-4-

methylbenzenesulfonamide.

BLDpharm
Purity specifications available

upon request.

Lists both 2-tosylaniline and its

synonym.

ChemScene
≥98.0% (by NMR) for similar

aniline derivatives[2]

While a direct CoA for 2-

tosylaniline was not found,

certificates for similar products

indicate high purity.

PubChem Vendors Various

PubChem lists multiple

chemical vendors, though

specific purity grades for each

are not detailed on the

platform.[3]

It is recommended to request a certificate of analysis (CoA) from the supplier to obtain precise

purity data and information on trace impurities for a specific batch.

Physicochemical Properties
Property Value

CAS Number 1213-33-8[3]

Molecular Formula C13H13NO2S[3]

Molecular Weight 247.31 g/mol [3]

IUPAC Name 2-[(4-methylphenyl)sulfonyl]aniline[3]
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While specific, detailed protocols for the synthesis and analysis of 2-tosylaniline can be

proprietary, the following sections outline generalized and representative experimental

methodologies based on standard organic chemistry principles and information available for

related compounds.

Synthesis of 2-Tosylaniline: A Representative Protocol
The synthesis of 2-tosylaniline typically involves the reaction of 2-aminobenzenethiol with p-

toluenesulfonyl chloride, followed by an oxidation step. A plausible synthetic route is outlined

below.

Materials:

2-Aminobenzenethiol

p-Toluenesulfonyl chloride (TsCl)

A suitable base (e.g., pyridine, triethylamine)

An appropriate solvent (e.g., dichloromethane (DCM), tetrahydrofuran (THF))

Oxidizing agent (e.g., hydrogen peroxide, m-chloroperoxybenzoic acid (mCPBA))

Reagents for workup and purification (e.g., saturated sodium bicarbonate solution, brine,

magnesium sulfate, silica gel)

Procedure:

Sulfonamide Formation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), dissolve 2-aminobenzenethiol in the chosen solvent. Cool the solution in an ice bath.

Add the base, followed by the dropwise addition of a solution of p-toluenesulfonyl chloride in

the same solvent.

Allow the reaction to stir at room temperature until completion, which can be monitored by

thin-layer chromatography (TLC).
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Workup: Quench the reaction with water or a saturated solution of sodium bicarbonate.

Extract the aqueous layer with an organic solvent. Combine the organic layers, wash with

brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

Oxidation: Dissolve the crude product from the previous step in a suitable solvent. Add the

oxidizing agent portion-wise at a controlled temperature.

Purification: After the reaction is complete, the mixture is worked up similarly to the first step.

The resulting crude product is then purified, typically by flash column chromatography on

silica gel, to yield pure 2-tosylaniline.

Purity Analysis: A General HPLC Method
High-performance liquid chromatography (HPLC) is a common technique for assessing the

purity of 2-tosylaniline.

Instrumentation and Conditions:

HPLC System: A standard HPLC system equipped with a UV detector.

Column: A reversed-phase C18 column is typically suitable for aniline derivatives.

Mobile Phase: A gradient of acetonitrile and water, often with a small amount of an acid like

sulfuric acid as a buffer, is a common mobile phase for analyzing aniline compounds.[4]

Flow Rate: A typical flow rate is 1 mL/min.

Detection: UV detection at a wavelength of 254 nm is often appropriate.

Sample Preparation: A dilute solution of the 2-tosylaniline sample is prepared in the mobile

phase or a compatible solvent.

Procedure:

Equilibrate the column with the mobile phase until a stable baseline is achieved.

Inject a known volume of the prepared sample.
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Run the analysis and record the chromatogram.

The purity is determined by calculating the area percentage of the main peak corresponding

to 2-tosylaniline relative to the total area of all peaks.

Signaling Pathways
A thorough review of the scientific literature reveals no evidence of 2-tosylaniline being directly

involved in any biological signaling pathways. As a chemical intermediate, its primary role is as

a building block in the synthesis of more complex molecules, rather than as a biologically active

agent that would interact with signaling cascades in a cellular context. Researchers using 2-
tosylaniline in drug development are typically incorporating it into larger molecular structures

to achieve a desired chemical or physical property, and it is the final compound that is then

investigated for its biological activity.

Visualizing Workflows and Structures
To further clarify the processes and relationships discussed, the following diagrams have been

generated using the DOT language.
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Caption: A generalized workflow for the synthesis of 2-tosylaniline.
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Purity Analysis Workflow
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Caption: A typical workflow for the purity analysis of 2-tosylaniline by HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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